Cas no 700-37-8 (4-chloro-2-fluoro-1-nitro-benzene)

4-Chloro-2-fluoro-1-nitro-benzene is a halogenated nitroaromatic compound with the molecular formula C₆H₃ClFNO₂. This intermediate is valued for its reactivity in electrophilic and nucleophilic substitution reactions, making it useful in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chloro and fluoro substituents enhances its versatility as a building block, allowing selective functionalization at distinct positions. Its nitro group facilitates further transformations, such as reductions to amines or displacements in nucleophilic aromatic substitution. The compound exhibits stability under standard conditions, ensuring reliable handling in synthetic applications. Its well-defined structure and predictable reactivity make it a preferred choice for fine chemical synthesis.
4-chloro-2-fluoro-1-nitro-benzene structure
700-37-8 structure
Product Name:4-chloro-2-fluoro-1-nitro-benzene
CAS No:700-37-8
MF:C6H3ClFNO2
MW:175.544924020767
MDL:MFCD00042211
CID:39632
PubChem ID:69691
Update Time:2025-06-06

4-chloro-2-fluoro-1-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-fluoronitrobenzene
    • 1-CHLORO-3-FLUORO-4-NITROBENZENE
    • 2-Fluoro-4-chloroitrobenzene
    • 4-chloro-2-fluoro-1-nitrobenzene
    • 2-Fluoro-4-chloronitrobenzene
    • Benzene, 4-chloro-2-fluoro-1-nitro-
    • 4-chloro-2-fluoro-1-nitro-benzene
    • PTCPUGKKWNMITF-UHFFFAOYSA-N
    • 4-chlor-2-fluor-1-nitrobenzol
    • PubChem1051
    • 4-chloro2-fluoronitrobenzene
    • KSC380M1B
    • 5-chloro-2-nitrofluorobenzene
    • 4-chloro-2-fluoro-nitrobenzene
    • 2-fluoro-4-chloro-nitrobenzene
    • DTXSID40220260
    • FT-0601438
    • AS-14572
    • 2-fluoro-4-chloro-1-nitro-benzene
    • MFCD00042211
    • W-202320
    • 4-Chloro-2-fluoro-1-nitrobenzene #
    • J-514942
    • PTCPUGKKWNMITF-UHFFFAOYSA-
    • EN300-152826
    • NS00042412
    • 4-chloro-2-fluoro-1-nitro benzene
    • InChI=1/C6H3ClFNO2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H
    • EINECS 211-842-5
    • 4-Chloro-2-fluoro-1-nitrobenzene, AldrichCPR
    • AC-9689
    • 700-37-8
    • SY013131
    • SCHEMBL29348
    • CS-W002202
    • AM20060201
    • AKOS005256685
    • A15951
    • 4-Chloro-2-fluoronitrobenzenen
    • 4-Chloro-2-fluoronitrobenzene ;2-Nitro-5-chlorofluorobenzene;3-Fluoro-4-nitrochlorobenzene
    • DB-005344
    • DTXCID40142751
    • 211-842-5
    • MDL： MFCD00042211
    • Inchi： 1S/C6H3ClFNO2/c7-4-1-2-6(9(10)11)5(8)3-4/h1-3H
    • InChI Key： PTCPUGKKWNMITF-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C=1)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 174.98400
  • Monoisotopic Mass: 174.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.494
  • Melting Point: 47.0 to 50.0 deg-C
  • Boiling Point: 241.8℃ at 760 mmHg
  • Flash Point: ＞110℃
  • Refractive Index: 1.531
  • PSA: 45.82000
  • LogP: 2.91050
  • Solubility: Not determined

4-chloro-2-fluoro-1-nitro-benzene Security Information

4-chloro-2-fluoro-1-nitro-benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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4-chloro-2-fluoro-1-nitro-benzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:700-37-8)4-chloro-2-fluoro-1-nitro-benzene
Order Number:A15951
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):422.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:700-37-8)4-chloro-2-fluoro-1-nitro-benzene
A15951
Purity:99%
Quantity:500g
Price ($):422.0
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